4-[2-(dipropylamino)ethyl]-1H-indol-6-ol

• CAS No.: 88132-47-2
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol
• IUPAC Name: 4-[2-(dipropylamino)ethyl]-1H-indol-6-ol
• InChI: InChI=1S/C16H24N2O/c1-3-8-18(9-4-2)10-6-13-11-14(19)12-16-15(13)5-7-17-16/h5,7,11-12,17,19H,3-4,6,8-10H2,1-2H3
• InChI Key: FGZQPXJEZOFZMX-UHFFFAOYSA-N
• SMILES: CCCN(CCC)CCC1=C2C=CNC2=CC(=C1)O
• Other CAS No.: 94270-93-6
• Synonyms: TL 350; TL-350

Description

4-[2-(Dipropylamino)ethyl]-1H-indol-6-ol is an indole derivative featuring a hydroxyl (-OH) group at the 6-position and a 2-(dipropylamino)ethyl side chain at the 4-position of the indole ring (Figure 1). This compound is structurally related to intermediates used in synthesizing dopamine autoreceptor stimulants, as evidenced by its role in the production of 4-[2-(dipropylamino)ethyl]indol-2-one, which modulates presynaptic dopamine receptors in mammals .

Molecular Formula: C₁₆H₂₄N₂O
Molecular Weight: 260.38 g/mol
Key Features:

• Hydroxyl group at position 6: Enhances polarity and hydrogen-bonding capacity.
• Dipropylaminoethyl chain at position 4: Contributes to basicity and membrane permeability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Functional Group Variations

Table 1: Structural Comparison of Indole Derivatives

Compound Name	Substituent Positions	Amino Group Type	Molecular Formula	Molecular Weight	Key Applications/Findings	References
4-[2-(Dipropylamino)ethyl]-1H-indol-6-ol	4-(dipropylaminoethyl), 6-OH	Tertiary (dipropyl)	C₁₆H₂₄N₂O	260.38	Dopamine receptor modulation
2-[2-(Dimethylamino)ethyl]-1H-indol-6-ol	2-(dimethylaminoethyl), 6-OH	Tertiary (dimethyl)	C₁₂H₁₆N₂O	204.27	Pharmaceutical research
3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol	3-(diisopropylaminoethyl), 4-OH	Tertiary (diisopropyl)	C₁₆H₂₅N₂O	261.38	Undisclosed (controlled product)
3-(2-aminoethyl)-5-methoxy-1H-indol-6-ol	3-(aminoethyl), 5-OCH₃, 6-OH	Primary amine	C₁₁H₁₄N₂O₂	206.24	Serotonin analog research

Key Observations:

Substituent Position: The hydroxyl group’s position (4, 5, or 6) influences hydrogen-bonding interactions and solubility. For example, 6-OH derivatives (e.g., target compound) are more polar than 4-OH analogs . Aminoethyl chain placement (2, 3, or 4) affects steric hindrance and receptor binding. The 4-position in the target compound may favor interactions with dopamine receptors .

Amino Group Variations: Dipropyl vs. Dimethyl: Dipropyl groups increase lipophilicity (logP ~2.5 vs. Diisopropyl: Bulkier substituents (e.g., diisopropyl in ) may reduce solubility (predicted density: 1.20 g/cm³) but improve metabolic stability.

Physicochemical and Pharmacokinetic Properties

Table 2: Physicochemical Data

Compound	pKa (Predicted)	Solubility (Polar Solvents)	LogP (Estimated)
4-[2-(Dipropylamino)ethyl]-1H-indol-6-ol	9.8–10.2*	Moderate (DMF, ethanol)	~2.5
2-[2-(Dimethylamino)ethyl]-1H-indol-6-ol	9.5–10.0*	High (water, methanol)	~1.8
3-(2-aminoethyl)-5-methoxy-1H-indol-6-ol	10.1±0.15†	High (water)	~1.2

*Estimated based on tertiary amine analogs ; †Directly reported in .

Key Findings:

• Solubility : Primary amines (e.g., ) exhibit higher aqueous solubility due to increased polarity.
• pKa : Tertiary amines (e.g., target compound) have pKa values ~10, favoring protonation at physiological pH, which enhances membrane interaction.